Cas no 1807135-17-6 (6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride
• CAS No: 1807135-17-6
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882071
• Update Time: 2025-06-12

6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)4-2(12)1-3(6(9)10)13-7(4)11/h1,6H
• InChI Key： RICBFCQATBSIGM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1C(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride

Introduction to 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride (CAS No. 1807135-17-6)

6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride (CAS No. 1807135-17-6) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of difluoromethyl, fluoro, and iodo substituents on a pyridine ring, offers a rich platform for the development of novel therapeutic agents and advanced materials.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This group can also influence the electronic properties of the molecule, making it a valuable functional group in the design of potent and selective inhibitors. The fluoro substituent, on the other hand, can modulate the lipophilicity and binding affinity of the molecule, which is crucial for optimizing drug-receptor interactions. The iodo substituent provides a handle for further chemical modifications, such as cross-coupling reactions, which are essential for expanding the chemical space of potential lead compounds.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of kinases, which are implicated in several diseases, including cancer and inflammatory disorders. The unique electronic and steric properties of this compound enable it to form stable complexes with metal ions, which can be exploited in the design of metalloenzyme inhibitors.

In another study, researchers at a leading pharmaceutical company explored the use of 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride in the development of novel antiviral agents. The compound's ability to undergo efficient cross-coupling reactions with various nucleophiles allowed for the rapid synthesis of a diverse library of derivatives. These derivatives were screened for their antiviral activity against several RNA viruses, including influenza and coronaviruses. Promising results from these screens suggest that this compound could be a valuable starting point for further optimization and lead identification.

The pyridine ring in 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride is another key feature that contributes to its versatility. Pyridine derivatives are widely used in medicinal chemistry due to their favorable pharmacological properties and ease of functionalization. The presence of the carbonyl chloride group further enhances the reactivity and synthetic utility of this compound, making it an attractive building block for the preparation of complex molecules with diverse biological activities.

Beyond its applications in medicinal chemistry, 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride has also shown promise in materials science. Researchers have utilized this compound as a precursor for the synthesis of functional polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems, sensors, and electronic materials. The ability to fine-tune the properties of these polymers through controlled polymerization reactions highlights the broad utility of this compound.

In conclusion, 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-carbonyl chloride (CAS No. 1807135-17-6) is a highly functionalized compound with significant potential in both medicinal chemistry and materials science. Its unique combination of difluoromethyl, fluoro, iodo, pyridine, and carbonyl chloride groups makes it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and insights into the properties and reactivity of this versatile compound.